3-phenyl-5-[(2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-phenyl-5-[(2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N2O2/c1-12-9-13(2)14(3)16(10-12)21-11-17-19-18(20-22-17)15-7-5-4-6-8-15/h4-10H,11H2,1-3H3
• InChI Key: PUKSLDZJSIHVHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCC2=NC(=NO2)C3=CC=CC=C3)C)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

1,2,4-Oxadiazoles are a class of heterocyclic compounds that have attracted attention due to their diverse biological activities and applications in material science. The compound "3-phenyl-5-[(2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazole" likely shares some of these characteristics, given its structural similarity to other 1,2,4-oxadiazole derivatives.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives typically involves cyclization reactions of appropriate precursors. For example, Kakanejadifard et al. (2013) described the preparation of Schiff base compounds from the reaction of 3,4-diamino-1,2,5-oxadiazole with benzaldehyde derivatives in methanol, which could be analogous to the synthesis of the target compound through similar cyclization strategies (Kakanejadifard et al., 2013).

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazole derivatives is characterized by the presence of a 1,2,4-oxadiazole ring, which influences their electronic and physical properties. Jin et al. (2006) provided X-ray crystallographic data for a similar compound, highlighting the planar nature of the oxadiazole ring and its impact on molecular conformation (Jin et al., 2006).

Chemical Reactions and Properties

1,2,4-Oxadiazole derivatives participate in various chemical reactions, leveraging the reactivity of the oxadiazole ring. The synthesis and reactivity studies by Bohle and Perepichka (2009) on oxadiazole derivatives reveal their potential for further functionalization and the formation of complex structures (Bohle & Perepichka, 2009).

Physical Properties Analysis

The physical properties of 1,2,4-oxadiazole derivatives, such as solubility and melting points, are significantly influenced by their molecular structure. The study by Yao-dong (2013) on the synthesis of oxadiazole derivatives provides insights into how modifications in the molecular structure can affect these properties (Yao-dong, 2013).

Chemical Properties Analysis

The chemical properties, including acidity and basicity, of 1,2,4-oxadiazole derivatives can be inferred from their molecular structure. Pereira et al. (1984) explored the excited-state acidity of oxadiazole molecules, indicating how the oxadiazole ring influences these properties (Pereira et al., 1984).

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles can depend on their specific structure and the target they interact with. For example, some 1,2,4-oxadiazoles have been found to inhibit certain enzymes, leading to their biological activity.

Future Directions

The 1,2,4-oxadiazole scaffold is a promising area of research in medicinal chemistry. Future work could involve the synthesis of new 1,2,4-oxadiazole derivatives and the exploration of their biological activities.